Anisodine Oral Bioavailability (80.45%) vs. Scopolamine (2.52%), Atropine (21.62%), and Anisodamine (10.78%) in Rats
In a head-to-head pharmacokinetic study in Sprague-Dawley rats, anisodine (AT3) demonstrated an oral bioavailability of 80.45% following intragastric administration, dramatically exceeding that of its closest structural analog scopolamine (2.52%), as well as atropine (21.62%) and anisodamine (10.78%) [1]. The maximum plasma concentration after intravenous administration was 340.50 ± 44.52 ng/mL for anisodine, compared to 483.75 ± 78.13 ng/mL for scopolamine and 274.25 ± 53.66 ng/mL for atropine [1]. Urinary excretion rates were 32.67% for anisodine, versus 8.69% for scopolamine and 11.33% for atropine [1]. These data indicate that anisodine achieves dramatically superior oral absorption relative to all other belladonna alkaloids tested.
| Evidence Dimension | Oral bioavailability (F%) in rats following i.g. administration |
|---|---|
| Target Compound Data | Anisodine (AT3): 80.45% |
| Comparator Or Baseline | Scopolamine: 2.52%; Atropine: 21.62%; Anisodamine: 10.78% |
| Quantified Difference | Anisodine bioavailability is 31.9× higher than scopolamine, 3.7× higher than atropine, and 7.5× higher than anisodamine |
| Conditions | LC-MS/MS method; Sprague-Dawley rats; single i.g. dose administration |
Why This Matters
For procurement decisions where oral administration is required, anisodine's 80.45% bioavailability eliminates the need for parenteral delivery that is necessary for scopolamine and anisodamine, directly impacting formulation strategy, dosing frequency, and preclinical study design.
- [1] Tian F, Li C, Wang X, et al. Comparative study on pharmacokinetics of a series of anticholinergics, atropine, anisodamine, anisodine, scopolamine and tiotropium in rats. Eur J Drug Metab Pharmacokinet. 2015;40(3):245-253. doi:10.1007/s13318-014-0192-y. PMID: 24748278. View Source
